2-Fluoro-6-(2-propoxyethoxy)pyridine
Description
2-Fluoro-6-(2-propoxyethoxy)pyridine is a fluorinated pyridine derivative characterized by a fluorine atom at the 2-position and a 2-propoxyethoxy substituent at the 6-position of the pyridine ring. Its synthesis involves nucleophilic substitution of 2,6-difluoropyridine with 2-propoxyethanol under basic conditions (e.g., potassium tert-butoxide in THF) . This compound serves as a key intermediate in agrochemical synthesis, particularly in the preparation of fungicidal agents such as benzeneacetamide derivatives .
Properties
Molecular Formula |
C10H14FNO2 |
|---|---|
Molecular Weight |
199.22 g/mol |
IUPAC Name |
2-fluoro-6-(2-propoxyethoxy)pyridine |
InChI |
InChI=1S/C10H14FNO2/c1-2-6-13-7-8-14-10-5-3-4-9(11)12-10/h3-5H,2,6-8H2,1H3 |
InChI Key |
VPROCFCAMZUTGC-UHFFFAOYSA-N |
Canonical SMILES |
CCCOCCOC1=NC(=CC=C1)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Physicochemical Properties
Pyridine derivatives with halogen and alkoxy substituents exhibit distinct physicochemical properties influenced by their functional groups. Below is a structural and molecular comparison:
Table 1: Structural and Molecular Comparison
Key Observations :
- Electron-Withdrawing Groups : Trifluoromethyl and fluorine substituents increase electrophilicity, influencing reactivity in coupling reactions .
Key Observations :
- Nucleophilic Substitution : Higher yields (e.g., 84% for propargyloxy derivative) are achieved with smaller alkoxy groups due to reduced steric hindrance .
- Cross-Coupling Reactions : Suzuki coupling yields (62%) are moderate, reflecting challenges in aryl boronic acid reactivity .
Key Observations :
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